Cas no 2034237-88-0 (N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide)

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide structure
2034237-88-0 structure
Product Name:N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide
CAS No:2034237-88-0
MF:C14H15N3O3S3
MW:369.482198953629
CID:6373143
PubChem ID:92110999
Update Time:2025-07-09

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide
    • N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-1-methylpyrazole-4-sulfonamide
    • F6506-2505
    • 2034237-88-0
    • N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide
    • AKOS026692258
    • N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-sulfonamide
    • Inchi: 1S/C14H15N3O3S3/c1-17-8-12(7-15-17)23(19,20)16-10-14(18,11-4-6-21-9-11)13-3-2-5-22-13/h2-9,16,18H,10H2,1H3
    • InChI Key: MRIHDNCHTMTDNE-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(S(NCC(O)(C2SC=CC=2)C2C=CSC=2)(=O)=O)C=N1

Computed Properties

  • Exact Mass: 369.02755487g/mol
  • Monoisotopic Mass: 369.02755487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 149Ų

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide Pricemore >>

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Additional information on N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034237-88-0)

The compound N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034237-88-0) is a structurally unique sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features a hydroxyethyl bridge connecting two thiophene rings, coupled with a methylpyrazole core and a sulfonamide functional group. Such a combination of heterocyclic moieties makes it a promising candidate for further research in drug discovery and organic synthesis.

In the context of current scientific trends, researchers are increasingly exploring sulfonamide-based compounds for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both thiophene and pyrazole rings in this compound aligns with the growing interest in heterocyclic chemistry, as these frameworks are known to enhance molecular interactions with biological targets. Additionally, the hydroxyethyl linker may contribute to improved solubility and bioavailability, which are critical factors in pharmaceutical development.

From a synthetic perspective, the preparation of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields and purity. The sulfonamide group, in particular, is typically introduced via reactions between sulfonyl chlorides and amines, a well-established methodology in organic synthesis. Researchers are also investigating greener alternatives, such as catalytic methods or solvent-free conditions, to align with the principles of sustainable chemistry.

The compound's potential applications extend beyond pharmaceuticals. Its unique structure could be leveraged in the development of organic electronic materials, given the conductive properties of thiophene-based systems. This aligns with the rising demand for advanced materials in flexible electronics and optoelectronic devices. Furthermore, the integration of pyrazole and sulfonamide functionalities may offer tunable electronic properties, making it a subject of interest in materials science research.

In summary, N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034237-88-0) represents a versatile compound with broad implications across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug discovery, heterocyclic chemistry, and advanced materials. As the scientific community continues to explore its properties and applications, this compound is poised to play a pivotal role in future innovations.

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